[3-(cyclopropylmethyl)-1-(2,3-difluoro-4-methoxybenzoyl)-3-piperidinyl]methanol

• IUPAC Name: [3-(cyclopropylmethyl)-3-(hydroxymethyl)piperidin-1-yl]-(2,3-difluoro-4-methoxyphenyl)methanone
• InChI: InChI=1S/C18H23F2NO3/c1-24-14-6-5-13(15(19)16(14)20)17(23)21-8-2-7-18(10-21,11-22)9-12-3-4-12/h5-6,12,22H,2-4,7-11H2,1H3
• InChI Key: ITILBMQGNYODEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)N2CCCC(C2)(CC3CC3)CO)F)F
• Molecular Formula: C18H23F2NO3
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

• Synthesis Techniques: Syntheses of similar complex organic compounds often involve multi-step reactions and the use of specific catalysts or reagents. For instance, compounds with piperidine structures and methanol moieties have been synthesized using techniques like condensation reactions and single crystal X-ray diffraction for characterization (Naveen et al., 2015).

Molecular Structure Analysis

• Crystal Structure: Compounds with structures similar to the subject compound often crystallize in specific crystal systems. For example, a study reported a compound crystallizing in the monoclinic crystal system with detailed unit cell parameters (Li et al., 2017).
• Conformation and Geometry: The molecular geometry around certain atoms in these compounds can be distorted tetrahedral or adopt specific conformations like chair conformation (Yao et al., 2009).

Chemical Reactions and Properties

• Reactivity with Cyclopropanes: Studies have shown that compounds containing cyclopropane structures can undergo specific reactions like methanolysis, leading to cleavage of cyclopropane bonds under different conditions (Lim et al., 2002).

Physical Properties Analysis

• Crystallography and Spectroscopy: The physical properties of these compounds are often elucidated using techniques like X-ray crystallography, FTIR, and NMR spectroscopy, providing insights into their structure and conformation (Dega-Szafran et al., 2018).

Chemical Properties Analysis

• Hydrogen Bonding and Stability: The stability of these molecules can be attributed to intermolecular and intramolecular hydrogen bonds, which can be characterized using various analytical techniques (Feng, 2011).